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Compound of Interest

Compound Name: 4-Phenylthiazole-2-thiol

Cat. No.: B1223627

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Phenylthiazole-2-thiol is a heterocyclic organic compound that has garnered significant
interest in medicinal chemistry and materials science. Its unique structural features, including
the phenyl ring, thiazole core, and a thiol group, contribute to a diverse range of chemical and
biological activities. This technical guide provides a comprehensive overview of the core
physicochemical properties of 4-Phenylthiazole-2-thiol, presenting quantitative data, detailed
experimental protocols for their determination, and a visualization of its key tautomeric forms.

Core Physicochemical Properties

The physicochemical properties of a compound are fundamental to understanding its behavior
in various systems, including its absorption, distribution, metabolism, and excretion (ADME)

profile in drug development. The key properties of 4-Phenylthiazole-2-thiol are summarized
below.

Data Presentation
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Property Value Source
Molecular Formula CoH7NS2 [LI2113]14][5]116]
Molecular Weight 193.29 g/mol [1][41[6]

White to brown powder,
Appearance ] [7]
crystals, or crystalline powder

Melting Point 168 - 175 °C 3114171
Boiling Point (Predicted) 343.3 £ 35.0 °C at 760 mmHg [7]
Density (Predicted) 1.3+0.1 g/cm3 [7]

pKa No experimental data available

LogP (Predicted) 3.42 [7]
Solubility No quantitative experimental

data available

Tautomerism

4-Phenylthiazole-2-thiol can exist in two tautomeric forms: the thiol form and the thione form.
This equilibrium is a critical aspect of its chemistry, influencing its reactivity, polarity, and
potential for hydrogen bonding.

Caption: Thiol-thione tautomerism of 4-Phenylthiazole-2-thiol.

Experimental Protocols

Detailed methodologies are crucial for the accurate and reproducible determination of
physicochemical properties. Below are generalized protocols that can be adapted for 4-
Phenylthiazole-2-thiol.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature range over which the solid compound transitions to a
liquid.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://www.scbt.com/p/4-phenylthiazole-2-thiol-2103-88-0
http://www.arkpharmtech.com/product/51221.html
https://www.chemsynthesis.com/base/chemical-structure-23988.html
https://www.sigmaaldrich.com/US/en/product/aldrich/632570
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm2103880
https://www.calpaclab.com/4-phenylthiazole-2-thiol-min-90-100-grams/ala-p168527-100g
https://www.scbt.com/p/4-phenylthiazole-2-thiol-2103-88-0
https://www.sigmaaldrich.com/US/en/product/aldrich/632570
https://www.calpaclab.com/4-phenylthiazole-2-thiol-min-90-100-grams/ala-p168527-100g
https://www.echemi.com/produce/pr220728181495-4-phenyl-3h-1-3-thiazole-2-thione.html
https://www.chemsynthesis.com/base/chemical-structure-23988.html
https://www.sigmaaldrich.com/US/en/product/aldrich/632570
https://www.echemi.com/produce/pr220728181495-4-phenyl-3h-1-3-thiazole-2-thione.html
https://www.echemi.com/produce/pr220728181495-4-phenyl-3h-1-3-thiazole-2-thione.html
https://www.echemi.com/produce/pr220728181495-4-phenyl-3h-1-3-thiazole-2-thione.html
https://www.echemi.com/produce/pr220728181495-4-phenyl-3h-1-3-thiazole-2-thione.html
https://www.benchchem.com/product/b1223627?utm_src=pdf-body
https://www.benchchem.com/product/b1223627?utm_src=pdf-body
https://www.benchchem.com/product/b1223627?utm_src=pdf-body
https://www.benchchem.com/product/b1223627?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1223627?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Apparatus:

Melting point apparatus

Capillary tubes (sealed at one end)
Thermometer

Spatula

Mortar and pestle

Procedure:

Sample Preparation: A small amount of the crystalline 4-Phenylthiazole-2-thiol is finely
ground using a mortar and pestle.

Capillary Loading: The open end of a capillary tube is tapped into the powdered sample, and
the tube is inverted and gently tapped to pack the solid into the sealed end. A sample height
of 2-3 mm is optimal.

Apparatus Setup: The loaded capillary tube is placed in the heating block of the melting point
apparatus alongside a calibrated thermometer.

Heating: The sample is heated at a steady and slow rate (approximately 1-2 °C per minute)
as the expected melting point is approached.

Observation: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded.

Reporting: The melting point is reported as the range T1 - Ta.

Solubility Determination (Qualitative)

Objective: To assess the solubility of the compound in various solvents.

Apparatus:

Test tubes
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e Vortex mixer or stirring rods

e Spatula

o Graduated cylinders or pipettes
Procedure:

» Sample Addition: Approximately 10 mg of 4-Phenylthiazole-2-thiol is weighed and placed
into a series of test tubes.

» Solvent Addition: To each test tube, 1 mL of a different solvent (e.g., water, ethanol,
methanol, acetone, dichloromethane, hexane) is added.

e Mixing: Each tube is vigorously agitated using a vortex mixer or by stirring with a glass rod
for a set period (e.g., 1-2 minutes) at a controlled temperature (typically room temperature).

e Observation: The mixture is visually inspected to determine if the solid has completely
dissolved.

o Classification: The solubility is classified as:
o Soluble: The solid completely dissolves, forming a clear solution.
o Partially soluble: Some of the solid dissolves, but undissolved particles remain.

o Insoluble: The solid does not appear to dissolve.

Octanol-Water Partition Coefficient (LogP)
Determination (Shake-Flask Method)

Objective: To determine the ratio of the compound's concentration in an octanol phase to its
concentration in a water phase at equilibrium.

Apparatus:

o Separatory funnel
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UV-Vis spectrophotometer or HPLC

Vortex mixer or shaker

Centrifuge (optional)

pH meter

Volumetric flasks and pipettes

Procedure:

Phase Preparation: n-Octanol is pre-saturated with water, and water (or a suitable buffer,
e.g., phosphate-buffered saline at pH 7.4) is pre-saturated with n-octanol.

Sample Preparation: A stock solution of 4-Phenylthiazole-2-thiol is prepared in the aqueous
phase.

Partitioning: A known volume of the stock solution is mixed with an equal volume of the pre-
saturated n-octanol in a separatory funnel.

Equilibration: The mixture is shaken vigorously for a set period (e.g., 30 minutes) to allow for
partitioning and then allowed to stand for the phases to separate completely. Centrifugation
can be used to aid phase separation.

Concentration Measurement: The concentration of 4-Phenylthiazole-2-thiol in both the
agueous and octanol phases is determined using a suitable analytical technique, such as
UV-Vis spectrophotometry or HPLC. A calibration curve should be prepared for each phase.

Calculation: The partition coefficient (P) is calculated as the ratio of the concentration in the
octanol phase to the concentration in the aqueous phase. The LogP is the base-10 logarithm
of P.

Acid Dissociation Constant (pKa) Determination
(Potentiometric Titration)

Objective: To determine the pKa value, which indicates the acidity of the thiol group.
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Apparatus:

pH meter with a calibrated electrode

Burette

Beaker

Magnetic stirrer and stir bar

Standardized solution of a strong base (e.g., 0.1 M NaOH)
Procedure:

o Sample Preparation: A known amount of 4-Phenylthiazole-2-thiol is dissolved in a suitable
solvent system (e.g., a mixture of water and a co-solvent like ethanol or DMSO if the
compound has low agueous solubility).

« Titration Setup: The solution is placed in a beaker with a magnetic stir bar, and the calibrated
pH electrode is immersed in the solution.

« Titration: The standardized base is added in small, precise increments from the burette. After
each addition, the solution is allowed to equilibrate, and the pH is recorded.

o Data Analysis: A titration curve is generated by plotting the pH versus the volume of titrant
added. The pKa is determined from the pH at the half-equivalence point, where half of the
acid has been neutralized.

Logical Workflow for Physicochemical
Characterization

The determination of these physicochemical properties often follows a logical sequence, as
outlined in the workflow diagram below.
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Caption: Experimental workflow for physicochemical characterization.

Conclusion

This technical guide provides a foundational understanding of the key physicochemical
properties of 4-Phenylthiazole-2-thiol. While some experimental data is available, further
research is required to fully characterize its solubility profile and experimentally determine its
pKa and LogP values. The provided protocols offer a standardized approach for researchers to
obtain this critical data, which is essential for advancing the application of this promising
molecule in drug discovery and materials science. The tautomeric equilibrium between the thiol
and thione forms should always be a consideration in any experimental design or theoretical
study involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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